4-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}butanoic acid

• IUPAC Name: 4-(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)butanoic acid
• InChI: InChI=1S/C12H14N2O3S/c1-6-7(2)18-12-10(6)11(17)13-8(14-12)4-3-5-9(15)16/h3-5H2,1-2H3,(H,15,16)(H,13,14,17)
• InChI Key: PONOPDFTEXXOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)CCCC(=O)O)C
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• CAS No.: 1038333-32-2

Description

“4-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}butanoic acid” is a chemical compound with the CAS Number: 1038333-32-2. It is a powder at room temperature.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the Inchi Code: 1S/C12H14N2O3S/c1-6-7(2)18-12-10(6)11(17)13-8(14-12)4-3-5-9(15)16/h4,14H,3,5H2,1-2H3, (H,13,17) (H,15,16). This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms in the molecule.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 266.32.

Scientific Research Applications

Metabolic Pathways and Biological Monitoring

• Quantitation of Tobacco-Specific Compounds in Human Urine : A study developed a liquid chromatography-atmospheric pressure chemical ionization-tandem mass spectrometry method for analyzing human urine for specific keto and hydroxy acids related to nicotine metabolism. This research provides insights into the metabolic pathways of tobacco-specific carcinogens and nicotine, suggesting a significant pathway of nicotine metabolism through conversion to keto acid and hydroxy acid in humans (Hecht et al., 1999).

• Influence of Diet on Carboxylic Acids and Microbiota : Another study investigated the effects of dietary components on circulating fatty acid concentrations and their association with gut microbiota dysbiosis and inflammation, particularly in the context of multiple sclerosis. This research highlights the complex interplay between diet, microbiota, and systemic inflammation, which might be relevant for understanding the biochemical pathways and physiological effects of various carboxylic acids, including but not directly related to, the compound (Saresella et al., 2020).

Drug Metabolism and Pharmacokinetics

• Pharmacokinetics of Novel Agents : Research on the pharmacokinetics of 5,6-dimethylxanthenone-4-acetic acid (DMXAA), a novel vascular disrupting agent, during a phase I clinical trial, explores the metabolism, distribution, and elimination of a structurally complex molecule. This could offer indirect insights into the research applications and pharmacokinetic profile considerations for similarly complex molecules (Jameson et al., 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.